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Get Quote

The following table summarizes validated HPLC methods for the analysis of diclofenac in various matrices, from

pharmaceutical formulations to biological samples [1] [2] [3].

Diclofenac
Salt / Form

Matrix Column
Mobile Phase
(v/v)

Flow Rate
(mL/min)

Detection
Wavelength
(nm)

Retention
Time
(min)

Linearity
Range

Sodium [1] Pharmaceutical
dosage

C18 (4.6
mm x

150 mm,
3 µm)

0.05 M
Orthophosphoric

acid (pH 2.0) :
ACN (35:65)

2.0 210 ~2 min
(run time)

10 - 200
µg/mL

Diethylamine
[2]

Topical solution C8 (150
mm x

4.6 mm,
5 µm)

Phosphate
Buffer (pH 2.5) :

Methanol
(25:75)

1.0 254 5.26 50 - 150
µg/mL

Diethylamine
[3] [4]

Pharmaceutical
gel & skin

samples

C18 (4.6
mm x

150 mm,
5 µm)

Water (pH 3
with H₃PO₄) :

ACN (35:65)

0.7 205 Information
missing

0.05 -
100

µg/mL

Diethylamine
[5]

Combination
gel

Spheri-
5-RP-18

(250x4.6
mm, 5

µm)

Methanol :
Water (70:30,

pH 3.0)

1.0 221 14.5 10 - 60
µg/mL
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Diclofenac
Salt / Form

Matrix Column
Mobile Phase
(v/v)

Flow Rate
(mL/min)

Detection
Wavelength
(nm)

Retention
Time
(min)

Linearity
Range

Sodium [6] Human Plasma C18
(150x3.9

mm, 3.5
µm)

NaH₂PO₄ : ACN
(57.5:42.5, pH

3.16)

1.5 281 2.6 50 -
1600

ng/mL

Sodium [7] In vitro
transdermal

permeate

C18
(150 x

4.6mm,
5µm)

10mM
Ammonium

Acetate : ACN
(62:38)

Information
missing

276 3.1 0.2 - 3
µg/mL

Detailed Experimental Protocol

Here is a detailed methodology adapted from a robust method for the analysis of diclofenac sodium in pharmaceutical

dosage forms [1]. This can be a template for method development for diclofenac epolamine.

Equipment and Materials

HPLC System: Equipped with a binary pump, autosampler, and UV or Photo-Diode Array (PDA) detector.

Chromatography Data System: For data collection and processing.
Column: C18 column (e.g., 150 mm x 4.6 mm, 3µm or 5µm particles).

Chemicals: HPLC-grade water, acetonitrile, and orthophosphoric acid. Diclofenac sodium or diethylamine reference
standard.

Samples: Pharmaceutical formulation (e.g., tablets, gel).

Preparation of Solutions

Mobile Phase: Carefully prepare 0.05 M orthophosphoric acid in water. Adjust the pH to 2.0 using dilute NaOH or

H₃PO₄. Filter and degas the mixture of this solution and acetonitrile in a 35:65 ratio [1].
Standard Stock Solution (500 µg/mL): Accurately weigh about 25 mg of diclofenac reference standard into a 50 mL

volumetric flask. Dissolve and make up to volume with methanol [1].
Working Standard Solutions: Dilute the stock solution with methanol to concentrations within the linearity range

(e.g., 10, 20, 80, 120, 160, and 200 µg/mL) [1].
Internal Standard Solution (where applicable): A solution of lidocaine or naproxen can be used [1] [6].

Chromatographic Conditions
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Mobile Phase: 0.05 M Orthophosphoric acid (pH 2.0) : Acetonitrile (35:65) [1]

Flow Rate: 2.0 mL/min [1]
Detection Wavelength: 210 nm [1]

Injection Volume: 20 µL [1]
Column Temperature: 25°C [1]

Run Time: 2 minutes [1]

Sample Preparation

For Tablets: Weigh and finely powder 20 tablets. Transfer a portion equivalent to 50 mg of diclofenac to a 50 mL
volumetric flask, add about 30 mL of methanol, and sonicate for 30 minutes. Dilute to volume with methanol,

centrifuge, and use the supernatant [1].
For Gels: Accurately weigh about 1 g of gel (equivalent to ~50 mg diclofenac diethylamine) into a 100 mL volumetric

flask. Add 50 mL of methanol, sonicate to dissolve, dilute to volume, and filter [5].

Method Validation

The method should be validated as per ICH guidelines [1].

System Suitability: Inject six replicates of a standard solution. The %RSD for peak area and retention time should

be ≤ 2% [1].
Specificity: Confirm that there is no interference from excipients or degradation products at the retention time of

diclofenac [1].
Linearity: Prepare and inject standards at a minimum of six concentration levels. The correlation coefficient (r²)

should be >0.998 [1].
Accuracy (Recovery): Perform a spike recovery study at three levels (e.g., 80%, 100%, 120%). The mean recovery

should be within 90-110% [1].
Precision: Determine both intra-day (repeatability) and inter-day precision. The %RSD should be within ±15% [1].

LOD and LOQ: Calculate using the formulas LOD = 3.3 × SD/S and LOQ = 10 × SD/S, where SD is the standard
deviation of the response and S is the slope of the calibration curve [1].

Workflow and Validation Diagrams

The following diagrams outline the key procedures for conducting the analysis and validating the method.
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Important Considerations for Method Adaptation

Stability: Diclofenac solutions may be unstable at room temperature. For best results, store standard and sample
solutions at 4°C and use them promptly [1].

Column Care: Using a mobile phase with low pH (e.g., 2.0-3.0) helps with peak shape but can degrade silica-based
columns over time. It is recommended to flush and store the column as per the manufacturer's instructions.

Wavelength Selection: The choice of detection wavelength (e.g., 210 nm vs. 276 nm) depends on the other
components in the sample. A lower wavelength like 210 nm is more sensitive but may have more background

interference [1] [7].

Key Gaps and Future Research

The primary gap is the absence of a peer-reviewed, validated HPLC method specifically for diclofenac epolamine. Future

work should focus on:

Developing and validating a specific HPLC method for diclofenac epolamine in its common dosage forms (e.g.,
topical patches).

Establishing whether the methods for diethylamine salts can be directly applied to the epolamine salt without
modification.

Creating stability-indicating methods that can separate epolamine from its degradation products under various stress
conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Development and validation of a new HPLC analytical ... [pmc.ncbi.nlm.nih.gov]

2. RP-HPLC Method Development for Estimation ... [ijpsnonline.com]

3. Development of an RP-HPLC Method for Quantifying ... [mdpi.com]

4. Development of an RP-HPLC Method for Quantifying ... [pubmed.ncbi.nlm.nih.gov]

5. Stability Indicating HPLC Method for Simultaneous ... [pmc.ncbi.nlm.nih.gov]

6. Development and Validation of HPLC-UV Method for the ... [turkjps.org]

7. Development and Validation of RP-HPLC-PDA Method for ... [jddtonline.info]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6323142/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6323142/
https://jddtonline.info/index.php/jddt/article/view/2559
https://www.smolecule.com/products/s585385?utm_src=pdf-body
https://www.smolecule.com/products/s585385?utm_src=pdf-body
https://www.smolecule.com/products/s585385?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6323142/
https://www.ijpsnonline.com/index.php/ijpsn/article/view/3038
https://www.mdpi.com/1420-3049/29/12/2732?
https://pubmed.ncbi.nlm.nih.gov/38930798/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2810045/
https://turkjps.org/articles/development-and-validation-of-hplc-uv-method-for-the-determination-of-diclofenac-in-human-plasma-with-application-to-a-pharmacokinetic-study/tjps.2016.02
https://jddtonline.info/index.php/jddt/article/view/2559
https://www.smolecule.com/products/s585385?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [Summary of HPLC Methods for Diclofenac Salts]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b585385#diclofenac-epolamine-hplc-analysis-method]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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